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Compound of Interest

Compound Name: AGN-201904Z

Cat. No.: B1665649 Get Quote

Introduction

AGN-201904Z is an innovative, slowly absorbed, acid-stable pro-drug of omeprazole, a well-

characterized proton pump inhibitor (PPI).[1] Upon systemic circulation, AGN-201904Z is

rapidly converted to its active form, omeprazole. Omeprazole then covalently binds to and

irreversibly inhibits the H+/K+ ATPase (the proton pump) on the secretory surface of gastric

parietal cells.[2] This targeted action blocks the final step in gastric acid production, leading to a

profound and sustained elevation of intragastric pH.

The unique pharmacokinetic profile of AGN-201904Z, characterized by its prolonged residence

time, offers the potential for more consistent and extended acid suppression compared to

conventional PPIs.[1] These characteristics make it a valuable tool for researchers studying the

pathophysiology of acid-related disorders, particularly Gastroesophageal Reflux Disease

(GERD), and for the development of more effective therapeutic strategies.

Mechanism of Action

In the acidic environment of the parietal cell canaliculus, AGN-201904Z's active metabolite,

omeprazole, is protonated and converted to a reactive tetracyclic sulfenamide. This activated

form establishes a stable disulfide bond with cysteine residues on the α-subunit of the H+/K+

ATPase enzyme, leading to its inactivation.[2] By inhibiting this pump, the secretion of H+ ions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1665649?utm_src=pdf-interest
https://www.benchchem.com/product/b1665649?utm_src=pdf-body
https://www.researchgate.net/publication/289074466_Progress_in_development_of_animal_models_of_gastroesophageal_reflux_disease
https://www.benchchem.com/product/b1665649?utm_src=pdf-body
https://www.clinpgx.org/pathway/PA152530845
https://www.benchchem.com/product/b1665649?utm_src=pdf-body
https://www.researchgate.net/publication/289074466_Progress_in_development_of_animal_models_of_gastroesophageal_reflux_disease
https://www.benchchem.com/product/b1665649?utm_src=pdf-body
https://www.clinpgx.org/pathway/PA152530845
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


into the gastric lumen is effectively halted. This leads to a significant reduction in gastric acidity

and provides a therapeutic effect in conditions like GERD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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